3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea

• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 1-[(2-hydroxyphenyl)methylideneamino]-3-pyridin-4-ylurea
• InChI: InChI=1S/C13H12N4O2/c18-12-4-2-1-3-10(12)9-15-17-13(19)16-11-5-7-14-8-6-11/h1-9,18H,(H2,14,16,17,19)
• InChI Key: UCDUYUHBSRPAQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)NC2=CC=NC=C2)O

Description

3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea is a synthetic organic compound featuring a urea backbone substituted with a pyridin-4-yl group and a 2-hydroxyphenyl Schiff base moiety. Its molecular formula is C₁₃H₁₁N₃O₂ (calculated molecular weight: 241.25 g/mol).

Preparation Methods

Condensation Reaction Approach

The foundational synthesis route involves the reaction of 2-hydroxybenzaldehyde with 1-(pyridin-4-yl)urea under reflux conditions. This method leverages the aldehyde’s electrophilic carbonyl group to form a Schiff base linkage with the amine group of the urea derivative. The general reaction scheme is as follows:

$$
\text{2-Hydroxybenzaldehyde} + \text{1-(Pyridin-4-yl)urea} \xrightarrow{\text{EtOH, reflux}} \text{3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea}
$$

Key steps include:

• Solvent Selection : Ethanol is preferred for its ability to dissolve both aromatic aldehydes and urea derivatives while facilitating mild reflux conditions.
• Acid Catalysis : Trace acetic acid is often added to protonate the amine group, enhancing its nucleophilicity and accelerating imine formation.
• Reaction Duration : Typical reflux periods range from 6 to 12 hours, with prolonged heating ensuring complete conversion of reactants.

Optimization of Reaction Parameters

Optimizing synthetic yield and purity requires meticulous adjustment of physical and chemical variables:

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	78–82°C (reflux)	Higher temperatures reduce reaction time but risk side reactions.
Molar Ratio	1:1.2 (aldehyde:urea)	Excess aldehyde drives the equilibrium toward product formation.
Solvent Volume	50–100 mL per mmol	Dilute conditions minimize byproduct formation.
Catalytic Acid	0.5–1.0 mol%	Excess acid promotes hydrolysis of the Schiff base.

Post-synthesis, the crude product is isolated via vacuum filtration and purified through recrystallization using ethanol-water mixtures.

Advanced Synthetic Methodologies

Recent advancements in organic synthesis have introduced innovative techniques to enhance efficiency and scalability:

Microwave-Assisted Synthesis

Microwave irradiation significantly reduces reaction times by enabling rapid, uniform heating. Comparative studies show that microwave-assisted methods achieve >85% yield within 30 minutes, compared to 6–12 hours under conventional reflux. This approach also reduces solvent consumption, aligning with green chemistry principles.

Solvent-Free Mechanochemical Synthesis

Ball-milling techniques, which eliminate solvents entirely, have been explored for their environmental and economic benefits. Initial trials report yields of 70–75%, with purity comparable to traditional methods. However, challenges in scaling and equipment availability limit industrial adoption.

Analytical Characterization Techniques

Rigorous analytical validation is critical to confirm the compound’s structural integrity and purity:

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) : $$^1$$H NMR spectra exhibit characteristic peaks for the Schiff base proton ($$\delta = 8.3–8.5$$ ppm) and pyridin-4-yl protons ($$\delta = 7.1–7.3$$ ppm).
• Infrared (IR) Spectroscopy : Stretching vibrations at 1650–1670 cm$$^{-1}$$ (C=N) and 3200–3350 cm$$^{-1}$$ (N-H) confirm imine and urea functionalities.

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) is employed to assess purity, typically exceeding 95%.
• Mass Spectrometry (MS) : Electrospray ionization (ESI-MS) confirms the molecular ion peak at m/z = 257.25 [M+H]$$^+$$.

Industrial Production Considerations

Scaling laboratory synthesis to industrial production necessitates addressing challenges in cost, safety, and reproducibility:

Continuous Flow Reactors

Continuous flow systems offer superior heat and mass transfer compared to batch reactors, enabling higher throughput and consistent product quality. Pilot-scale studies demonstrate a 20% increase in yield when using flow chemistry.

Waste Management

The synthesis generates aqueous waste containing unreacted aldehydes and urea derivatives. Neutralization with calcium hydroxide and adsorption onto activated carbon are effective pretreatment steps before disposal.

Comparative Analysis of Synthesis Methodologies

The table below contrasts key synthetic approaches for 3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea:

Method	Yield (%)	Purity (%)	Reaction Time	Scalability
Conventional Reflux	78–82	95–97	6–12 h	Moderate
Microwave-Assisted	85–88	96–98	0.5 h	High
Mechanochemical	70–75	93–95	2–4 h	Limited

Chemical Reactions Analysis

Types of Reactions

3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like halides or amines in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the hydroxyl group.

Scientific Research Applications

3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes.

Mechanism of Action

The mechanism of action of 3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea involves its ability to form stable complexes with metal ions. These metal complexes can interact with biological molecules, leading to various biological effects. For example, the compound can inhibit enzymes by binding to their active sites, thereby blocking their activity. The molecular targets and pathways involved depend on the specific application and the metal ion used in the complex .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea with structurally or functionally analogous compounds, leveraging insights from patent literature and pharmaceutical data.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Weight (g/mol)	Key Substituents/Features	Known/Potential Applications
Target Compound	241.25	2-Hydroxyphenyl Schiff base, pyridin-4-yl urea	Hypothetical kinase inhibition, chelation
Sorafenib Tosylate (CAS 475207-59-1)	637.00	Trifluoromethylphenyl urea, pyridine-2-carboxamide	Approved anticancer agent (Nexavar®)
Patent Compound (Example: ### 30, EP 2023/39)	Undisclosed	Fluoro-methoxyphenyl, pyrrolidinyl-amino pyrimidinone	Undisclosed (likely kinase inhibition)
7-(Piperazin-1-yl)-2-(pyridin-3-yl)-4H-pyrido[1,2-a]pyrimidin-4-one (EP 2023/39)	Undisclosed	Pyridine-3-yl, piperazine-linked pyrimidinone	Kinase-targeted drug candidate

Key Findings

Structural Similarities and Differences

• Urea Backbone : Both the target compound and Sorafenib Tosylate share a urea group, a critical pharmacophore in kinase inhibitors. However, Sorafenib’s urea links a trifluoromethylphenyl group and a pyridine-2-carboxamide, enhancing lipophilicity and target affinity, whereas the target compound’s urea connects a pyridin-4-yl group and a Schiff base, which may prioritize hydrogen-bonding interactions .
• Aromatic Systems : The target’s 2-hydroxyphenyl group contrasts with Sorafenib’s electron-withdrawing trifluoromethyl and chloro substituents. This difference could influence solubility (hydroxyl vs. halogenated groups) and metal-binding capacity .

Functional Implications Kinase Inhibition Potential: Sorafenib’s efficacy stems from its dual inhibition of Raf kinases and VEGFR/PDGFR. Patent Compounds: The pyrimidinone derivatives in EP 2023/39 (e.g., ### 30) replace urea with pyrimidinone cores but retain pyridine/phenyl motifs. These modifications likely optimize metabolic stability or kinase isoform specificity compared to the target compound’s simpler urea framework .

Physicochemical Properties The target compound’s lower molecular weight (241.25 vs.

Biological Activity

3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, biological evaluation, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea is $C_{13}H_{12}N_{4}O_{2}$, with a molecular weight of 256.27 g/mol. The compound features a urea group linked to a pyridine ring and a hydroxymethylidene moiety, which may contribute to its biological activities.

Synthesis

The synthesis of this compound typically involves the condensation reaction between 2-hydroxybenzaldehyde and pyridin-4-yl urea derivatives. Various synthetic routes have been explored to optimize yield and purity, with methods including solvent-free reactions and microwave-assisted synthesis.

Anticancer Activity

Research indicates that derivatives of urea compounds exhibit notable antiproliferative effects against various cancer cell lines. A study reported that similar urea derivatives demonstrated significant inhibitory activity against A549 (lung cancer), HCT-116 (colon cancer), and PC-3 (prostate cancer) cell lines, with IC$_{50}$ values ranging from 2.39 to 3.90 µM, comparable to established drugs like sorafenib .

Table 1: Antiproliferative Activity of Urea Derivatives

Compound	Cell Line	IC$_{50}$ (µM)
3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea	A549	2.39
3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea	HCT-116	3.90
Sorafenib	A549	2.12
Sorafenib	HCT-116	2.25

The biological activity of this compound can be attributed to its ability to form hydrogen bonds with specific amino acid residues in target proteins, such as BRAF, which is implicated in various cancers . Molecular docking studies suggest that the urea structure and the nitrogen atom in the pyridine ring play crucial roles in binding affinity and specificity.

Case Studies

In a notable case study, researchers synthesized a series of pyridine-containing urea derivatives and evaluated their cytotoxicity against multiple cancer cell lines. The results indicated that structural modifications significantly influenced their anticancer properties, highlighting the importance of structure-activity relationships (SARs) in drug design .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-{[(2-Hydroxyphenyl)methylidene]amino}-1-(pyridin-4-yl)urea, and how do catalytic methods enhance efficiency?

• Answer: The compound can be synthesized via conventional condensation reactions between substituted aromatic amines and carbonyl precursors. Advanced catalytic methods, such as using Fe₂O₃@SiO₂/In₂O₃ nanoparticles, improve yield and reduce reaction time by facilitating imine bond formation and reducing side reactions. Catalyst selection should prioritize stability under reaction conditions and compatibility with hydroxyl/pyridine substituents . For novel routes, literature analysis and iterative design (e.g., adjusting stoichiometry or solvent systems) are critical for optimizing intermediates .

Q. Which characterization techniques are essential for confirming the structural integrity of this compound?

• Answer: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) is critical for verifying the imine (-CH=N-) linkage and aromatic substituents. High-Performance Liquid Chromatography (HPLC) ensures purity (>98%), while mass spectrometry confirms molecular weight. Complementary techniques like FT-IR can validate functional groups (e.g., urea carbonyl), and X-ray crystallography provides definitive stereochemical data if crystals are obtainable .

Q. How should researchers integrate theoretical frameworks into studies involving this compound?

• Answer: Link the research to theories such as molecular orbital theory (to predict electronic properties) or supramolecular chemistry (to study self-assembly via hydrogen bonding). A conceptual framework guides hypothesis generation (e.g., antioxidant activity prediction based on phenolic hydroxyl groups) and methodological choices (e.g., solvent polarity effects on solubility) .

Advanced Research Questions

Q. What experimental designs are optimal for studying structure-activity relationships (SAR) of this compound?

• Answer: Use split-plot or randomized block designs to isolate variables (e.g., substituent effects on bioactivity). For example, vary the hydroxyl group position on the phenyl ring while keeping the pyridinyl-urea moiety constant. Replicate experiments across multiple batches to account for synthetic variability, and apply ANOVA or multivariate regression for statistical validation .

Q. How can researchers resolve contradictions in reported bioactivity data for this compound?

• Answer: Discrepancies may arise from differences in assay conditions (e.g., pH, cell lines). Conduct meta-analyses of existing studies to identify confounding variables. Replicate experiments under standardized protocols, and use orthogonal assays (e.g., in vitro enzymatic vs. cellular models) to cross-validate results. Critical analysis of prior methodologies (e.g., impurity thresholds) is essential .

Q. What strategies mitigate environmental risks during large-scale synthesis or disposal of this compound?

• Answer: Follow protocols from environmental chemistry studies (e.g., Project INCHEMBIOL) to assess biodegradation, photolytic stability, and ecotoxicity. Use computational models (e.g., QSAR) to predict persistence in water/soil. Implement green chemistry principles, such as replacing volatile organic solvents with ionic liquids or scCO₂, to reduce waste .

Q. How do catalytic mechanisms differ between homogeneous and heterogeneous systems in synthesizing this compound?

• Answer: Homogeneous catalysts (e.g., Lewis acids) may offer higher specificity for imine formation but require post-reaction separation. Heterogeneous catalysts (e.g., Fe₂O₃@SiO₂/In₂O₃) enable recyclability and reduce metal contamination. Mechanistic studies (e.g., FT-IR monitoring of intermediate adsorption) can clarify active sites and turnover rates .

Q. What methodological innovations balance rapid discovery with rigorous validation for this compound?

• Answer: Adopt a "rapid, responsive, relevant" (R3) approach by integrating high-throughput screening (e.g., microfluidics) with real-time analytics (e.g., inline NMR). Validate findings using traditional dose-response assays and peer review. Maintain open-access data repositories to accelerate collaborative troubleshooting .

Methodological Notes

• Data Reproducibility: Document synthetic protocols (e.g., catalyst activation steps) and environmental conditions (humidity, light exposure) to minimize batch-to-batch variability .
• Ethical Compliance: Adhere to institutional guidelines for handling hazardous intermediates (e.g., chlorinated solvents) and disposal of pyridine derivatives .